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Compound of Interest

Compound Name: (+)-Laureline

Cat. No.: B15189525

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
(+)-Laureline, an aporphine alkaloid. In the absence of a specific Safety Data Sheet (SDS),
this guidance is based on the chemical properties of (+)-Laureline, general best practices for
the disposal of hazardous chemical waste, and safety information for structurally related
aporphine alkaloids.

l. Understanding the Hazards

(+)-Laureline (CAS No. 65981-49-9) is an aporphine alkaloid with the molecular formula
C19H19NOs. While specific toxicity data for (+)-Laureline is not readily available, it is prudent to
handle it with care, assuming it may exhibit hazardous properties similar to other alkaloids in its
class. For instance, Apomorphine, a related aporphine alkaloid, is known to be toxic if
swallowed and may cause skin and respiratory sensitization.[1][2][3][4]

Key Chemical Properties:
e Physical State: Solid
o Solubility: Practically insoluble in water; soluble in alcohol and ether.

» Reactivity: Feebly basic and readily oxidizes in the air. It is incompatible with strong oxidizing
agents.
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Il. Proper Disposal Procedures

The primary principle for the disposal of (+)-Laureline is to treat it as hazardous chemical
waste. Under no circumstances should it be disposed of down the drain or in regular solid
waste.

Step-by-Step Disposal Protocol:
o Containerization:

o Place waste (+)-Laureline in a dedicated, properly labeled, and sealable container. The
container must be compatible with the chemical; a high-density polyethylene (HDPE) or
glass bottle with a secure screw cap is recommended.

o Ensure the container is clean and dry before adding the waste to prevent any unintended
reactions.

o Do not overfill the container; a maximum of 90% capacity is a safe guideline to allow for
expansion.[5]

o Labeling:
o Clearly label the waste container with a "Hazardous Waste" tag.

o The label must include:

The full chemical name: "(+)-Laureline”

The CAS Number: "65981-49-9"

An estimate of the quantity of waste.

The date of accumulation.

Any known hazard warnings (e.g., "Toxic," "Handle with Care").

o Storage:
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o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.

o Store away from incompatible materials, particularly strong oxidizing agents.

o The storage area should be cool and dry to prevent degradation of the compound.

» Arranging for Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup.

o Follow all institutional and local regulations for the disposal of chemical waste.

o The preferred method of disposal for many alkaloids and pharmaceutical waste is high-
temperature incineration by a licensed facility.[6][7]

lll. Spill and Emergency Procedures

In the event of a spill:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.
e Containment and Cleanup:

o For small spills of solid material, carefully sweep or scoop the material into the designated
hazardous waste container. Avoid creating dust.

o For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical
spill pillow). Place the absorbent material into the hazardous waste container.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., ethanol),
followed by soap and water. All cleaning materials should be disposed of as hazardous
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waste.

o Reporting: Report the spill to your supervisor and EHS office as per your institution's policy.

V. Quantitative Data Summary

Property

Value

Molecular Formula

C19H19NOs3

CAS Number

65981-49-9 ((S)-Form)

Solubility in Water

Practically insoluble

Solubility in Solvents

Soluble in alcohol and ether

V. Logical Workflow for Disposal
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Caption: Logical workflow for the proper disposal of (+)-Laureline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Prudent Disposal of (+)-Laureline: A Guide for
Laboratory Personnel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15189525#laureline-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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